Cas no 393781-68-5 (2,5-Piperazinedione,3-ethyl-1-(phenylmethyl)-)

• Product Name: 2,5-Piperazinedione,3-ethyl-1-(phenylmethyl)-
• CAS No: 393781-68-5
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 299647
• PubChem ID: 22273389
• Update Time: 2025-04-19

2,5-Piperazinedione,3-ethyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-ethyl-1-(phenylmethyl)-
• 1-benzyl-3-ethylpiperazine-2,5-dione
• 1-Benzyl-3-ethyl-piperazine-2,5-dione
• LogP
• 6-Methoxy-1-bromonaphthalene
• 1-benzyl-3-ethylpiperazine-2,5-dion
• AB13944
• AB25027
• A824529
• 1-BENZYL-3(R)-ETHYL-PIPERAZINE-2,5-DIONE
• AB14248
• SCHEMBL334581
• DTXSID30624157
• AKOS014208393
• MFCD06410862
• MUIKRKFOQRVJON-UHFFFAOYSA-N
• 393781-68-5
• SY023803

• Inchi： 1S/C13H16N2O2/c1-2-11-13(17)15(9-12(16)14-11)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,14,16)
• InChI Key： MUIKRKFOQRVJON-UHFFFAOYSA-N
• SMILES： O=C1C(CC)NC(CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.12128
• Monoisotopic Mass: 232.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.147
• Boiling Point: 501.8°Cat760mmHg
• Flash Point: 257.3°C
• Refractive Index: 1.546
• PSA: 49.41